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This application note provides a detailed protocol for the simultaneous quantification of Biotin
(Vitamin B7) and Vitamin B12 (as Cyanocobalamin) in various matrices using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described method is
sensitive, specific, and applicable to nutritional supplements, fortified food products, and
biological samples such as plasma and whole blood.

Introduction

Biotin and Vitamin B12 are essential water-soluble vitamins crucial for numerous metabolic
processes in the human body. Biotin acts as a cofactor for carboxylase enzymes involved in
fatty acid synthesis, gluconeogenesis, and amino acid catabolism. Vitamin B12 is vital for red
blood cell formation, neurological function, and DNA synthesis. Given their importance,
accurate quantification in various products and biological samples is critical for quality control,
nutritional assessment, and clinical diagnostics. Traditional methods for their analysis, such as
microbiological assays, can be time-consuming and lack specificity.[1] LC-MS/MS offers a
powerful alternative, providing high sensitivity, selectivity, and the ability for simultaneous
analysis of multiple analytes.
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Experimental Protocols

This section details the necessary reagents, sample preparation procedures, and LC-MS/MS
instrument parameters for the simultaneous analysis of Biotin and Vitamin B12.

Materials and Reagents

e Biotin (=99% purity)

e Cyanocobalamin (Vitamin B12) (=98% purity)
 Biotin-d4 (internal standard for Biotin)

e 13C7-Cyanocobalamin (internal standard for Vitamin B12)
e LC-MS grade Methanol

e LC-MS grade Acetonitrile

e LC-MS grade Water

e Formic Acid (LC-MS grade)

e Ammonium Formate

e Ammonium Hydroxide

e Sodium Ascorbate

e Potassium Cyanide

¢ Zinc Sulfate Heptahydrate

 Trichloroacetic Acid (TCA)

Immunoaffinity Columns (for nutritional products)

Standard Solution Preparation
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e Stock Solutions (1 mg/mL): Prepare individual stock solutions of Biotin, Cyanocobalamin,
Biotin-d4, and 13C7-Cyanocobalamin in a suitable solvent (e.g., 50:50 Methanol:Water). Store
at -20°C.

o Working Standard Solutions: Prepare intermediate and working standard solutions by serial
dilution of the stock solutions with the initial mobile phase composition.

o Calibration Curve Standards: Prepare a series of calibration standards by spiking the
working standard solutions into a blank matrix matching the samples to be analyzed.

Sample Preparation Protocols

Choose the appropriate sample preparation protocol based on the matrix.
Protocol 1: Vitamin Supplements (Tablets/Powders)

e Grind tablets into a fine powder.

e Accurately weigh a portion of the powder (e.g., 0.5 g) into a volumetric flask.

e Add a dilution solution (e.g., 90:10 Water:Methanol) and heat at 80°C for 15 minutes to aid
dissolution.[2]

e Sonicate the solution for 15 minutes.[2]

 Allow the solution to cool to room temperature and dilute to the final volume with the dilution
solution.

e Add the internal standard mixture.

e Centrifuge the sample at 4000 RPM for 15 minutes.

« Filter the supernatant through a 0.22 pm filter before LC-MS/MS analysis.
Protocol 2: Nutritional Products (e.g., Infant Formula) using Immunoaffinity Cleanup

e Weigh 2-10 g of the homogenized sample.
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Add 50 mL of 20 mM ammonium acetate buffer, 6 mL of 10% sodium ascorbate, and 1 mL of
1% potassium cyanide.[1]

Mix for 10 minutes and then incubate in a 100°C water bath for 20 minutes.[1]

Cool the sample and transfer it to a 100 mL volumetric flask, bringing it to volume with the
ammonium acetate buffer.[1]

Centrifuge a 10 mL aliquot at 4,000 rpm for 10 minutes.[1]

Filter the supernatant and apply it to a multi-vitamin immunoaffinity column.[1]
Wash the column with 18 mL of water.[1]

Elute the vitamins with 3 mL of 0.5% ammonium hydroxide in methanol.[1]
Evaporate the eluate to dryness under a stream of nitrogen at 60-70°C.[1]

Reconstitute the residue in 300 pL of 0.1% formic acid, add internal standards, and inject into
the LC-MS/MS system.[1]

Protocol 3: Whole Blood

In a microcentrifuge tube, mix 300 pL of whole blood with 100 pL of water and 100 uL of the
internal standard working solution.

For protein precipitation, add 500 pL of a solution containing 300mM Zinc Sulfate
Heptahydrate in a 3:7 (v/v) mixture of water and methanol.

Vortex the sample for 10 seconds and place it on ice for 15 minutes.
Centrifuge at 20,000 x g for 10 minutes.

Transfer the clear supernatant to an autosampler vial for analysis.

Protocol 4: Plasma/Serum

To 300 pL of plasma or serum in a microcentrifuge tube, add the internal standard mixture.
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Precipitate proteins by adding methanol in a 1:3 (sample:methanol) ratio.

Vortex for 30 seconds.

Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes.

Transfer the supernatant to an autosampler vial for injection.

Data Presentation
LC-MS/MS Method Parameters

The following tables summarize the recommended starting parameters for the LC-MS/MS
method. These may require optimization for specific instruments and applications.

Table 1: Liquid Chromatography Parameters

Parameter Recommended Condition

C18 or High-Strength Silica (HSS) Column (e.qg.,

Column
100 mm x 2.1 mm, 1.8 pm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile or Methanol
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 - 45°C
Injection Volume 5-10puL
Start with a low percentage of B, ramp up to a
high percentage to elute analytes, then return to
) initial conditions for re-equilibration. A typical
Gradient

gradient might be: 0-3 min 1% B, 3.1-7.1 min
ramp to 50% B, hold for 2 min, then return to 1%
B.[2]

Table 2: Mass Spectrometry Parameters
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Parameter

Recommended Condition

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage

3.5-4.0kv

Source Temperature

150°C

Desolvation Temperature

500 - 600°C[2]

Cone Voltage

Optimized for each analyte (typically 15-30 V)[2]

Collision Gas

Argon

Table 3: MRM Transitions for Quantification and Confirmation

Analyte Precursor lon (m/z)  Product lon (m/z) Role
Biotin 245.1 227.0 Quantifier
Biotin 245.1 97.1 Qualifier
Biotin-d4 (IS) 249.1 231.0 Quantifier
Vitamin B12 678.3 147.1 Quantifier
Vitamin B12 678.3 359.1 Qualifier
13C7-Cyanocobalamin B
(15) 681.7 154.0 Quantifier
Visualizations

Experimental Workflow Diagram
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Caption: Experimental workflow from sample preparation to data analysis.
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LC-MS/MS Method Logic Diagram
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Caption: Logical flow of the LC-MS/MS method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15572414?utm_src=pdf-custom-synthesis#bc-rfq
https://academic.oup.com/jaoac/article-pdf/102/2/445/36325999/jaoac0445.pdf
https://www.researchgate.net/publication/348605112_Quantification_of_biotin_in_plasma_samples_by_column_switching_liquid_chromatography_-_tandem_mass_spectrometry
https://www.benchchem.com/product/b15572414/docs#application-note-simultaneous-quantification-of-biotin-and-vitamin-b12-by-lc-ms-ms
https://www.benchchem.com/product/b15572414/docs#application-note-simultaneous-quantification-of-biotin-and-vitamin-b12-by-lc-ms-ms
https://www.benchchem.com/product/b15572414/docs#application-note-simultaneous-quantification-of-biotin-and-vitamin-b12-by-lc-ms-ms
https://www.benchchem.com/product/b15572414/docs#application-note-simultaneous-quantification-of-biotin-and-vitamin-b12-by-lc-ms-ms
https://www.benchchem.com/product/b15572414?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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